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Compound of Interest

Compound Name: Thyminose

Cat. No.: B193298 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Thyminose, also

known as 2-deoxy-D-ribose. It is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Thyminose, a synonym for 2-deoxy-D-ribose, is a naturally occurring monosaccharide and a

fundamental component of deoxyribonucleic acid (DNA)[1][2][3]. While it is an endogenous

metabolite, concentrated forms used in laboratory settings require careful handling. Safety

classifications for Thyminose can vary between suppliers, with some identifying it as

hazardous and others not. Therefore, it is crucial to adhere to a comprehensive set of safety

precautions[4][5][6].

Hazard Identification and Classification
Different suppliers provide varying hazard classifications for Thyminose. A conservative

approach, treating the substance with a higher degree of caution, is recommended.
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Hazard Category GHS Classification Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[7]

[8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[7]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[5][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[5][7]

Some suppliers, however, classify the chemical as not hazardous under the 2012 OSHA

Hazard Communication Standard[4]. Given the conflicting information, it is prudent to handle

Thyminose as a potentially hazardous substance.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the most critical step in mitigating exposure risks.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact and

irritation[4][7].

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles[4].

To protect eyes from dust

particles and splashes[7].

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure[4].

To minimize contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved N95 (US) or

P1 (EN143) respirator filter is

recommended if dust is

generated[4][9].

To prevent inhalation of dust

that may cause respiratory

irritation[7].
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Operational and Handling Protocols
Adherence to proper operational procedures is essential for maintaining a safe laboratory

environment.

Workflow for Safe Handling of Thyminose
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Solid Thyminose Carefully

Dissolve in Appropriate Solvent

Perform Experimental Procedures

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Regulations

Doff and Dispose of/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A flowchart outlining the safe handling procedure for Thyminose.
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Handling and Storage:

Handling: Wash hands thoroughly after handling the substance[7][10]. Avoid contact with

skin, eyes, and clothing[4]. Minimize dust generation and accumulation[10]. Do not eat,

drink, or smoke in areas where Thyminose is handled[7].

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[4][10]. Store

at -20°C for long-term stability[11]. Thyminose is stable under normal conditions[4].

First-Aid Measures
In case of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention[6][10].

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops or persists[7][10].

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention[7][10].

Ingestion

If conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Seek medical

attention[10]. Do NOT induce vomiting[10].

Spill and Disposal Plan
Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.
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Spill Response:

Ventilate the area: Ensure adequate ventilation.

Avoid dust formation: Use methods that do not generate dust.

Contain the spill: Sweep up the spilled solid material and place it into a suitable, labeled

container for disposal[4][10].

Personal Protection: Use proper personal protective equipment as indicated in the PPE

section.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contaminated packaging should be disposed of in the same manner as the product itself.

Physical and Chemical Properties
Property Value

Molecular Formula C₅H₁₀O₄[2][12]

Molecular Weight 134.13 g/mol [2][12]

Appearance Off-white to white solid/crystalline powder[4][10]

Melting Point Approximately 91 °C (195.8 °F)[2][4]

Solubility

Soluble in water[2][4]. Soluble in organic

solvents such as ethanol, DMSO, and

dimethylformamide[11].

pH 6.5 - 7.5 (5% aqueous solution)[4]

Experimental Protocols and Signaling Pathways
While Thyminose (2-deoxy-D-ribose) is known to be a key component of DNA and is involved

in biological processes such as angiogenesis, detailed experimental protocols and specific
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signaling pathway diagrams are highly dependent on the particular research context and are

not available in general safety and product information documents. For specific experimental

methodologies, researchers should consult peer-reviewed scientific literature relevant to their

field of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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